Cas no 61203-54-1 (4-bromo-2,6-dimethoxybenzoic acid)

• Product Name: 4-bromo-2,6-dimethoxybenzoic acid
• CAS No: 61203-54-1
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 488576
• PubChem ID: 71398293
• Update Time: 2025-04-19

4-bromo-2,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2,6-dimethoxy-
• 4-bromo-2,6-dimethoxybenzoic acid
• starbld0020511
• 61203-54-1
• SCHEMBL20564431
• EN300-1910109
• Z1999518989
• DTXSID00819735
• CS-0379384

• Inchi： 1S/C9H9BrO4/c1-13-6-3-5(10)4-7(14-2)8(6)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： SGXLLIOGWIOYDZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C(=O)O)=C(C=1)OC)OC

Computed Properties

• Exact Mass: 259.96837
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76